Cas no 256656-73-2 (N-(4-Boronobenzoyl)glycine)

• Product Name: N-(4-Boronobenzoyl)glycine
• CAS No: 256656-73-2
• MF: C₉H₁₀BNO₅
• MW: 222.9904
• MDL: MFCD31916434
• CID: 4642481
• Update Time: 2025-11-06

N-(4-Boronobenzoyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(4-Boronobenzoyl)glycine
• 2-{[4-(dihydroxyboranyl)phenyl]formamido}acetic acid
• 2-[(4-Boronobenzoyl)amino]acetic acid

• MDL： MFCD31916434
• Inchi： 1S/C9H10BNO5/c12-8(13)5-11-9(14)6-1-3-7(4-2-6)10(15)16/h1-4,15-16H,5H2,(H,11,14)(H,12,13)
• InChI Key： SUAHEMDODCRDRG-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C(B(O[H])O[H])=C([H])C=1[H])N([H])C([H])([H])C(=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Topological Polar Surface Area: 107

Additional information on N-(4-Boronobenzoyl)glycine

Introduction to N-(4-Boronobenzoyl)glycine (CAS No. 256656-73-2)

N-(4-Boronobenzoyl)glycine (CAS No. 256656-73-2) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical applications. The presence of a boron atom in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

The compound's molecular formula, C₉H₉BNO₄, underscores its complexity and the potential for diverse chemical interactions. The 4-boronobenzoyl moiety is particularly noteworthy, as it serves as a key functional group that facilitates various chemical transformations. These transformations are essential in the development of novel pharmaceuticals and agrochemicals, where precise molecular modifications are often required.

In recent years, N-(4-boronobenzoyl)glycine has been extensively studied for its potential applications in medicinal chemistry. Its boronic acid functionality allows for the formation of stable complexes with other biomolecules, making it an attractive candidate for drug design and development. Specifically, this compound has been explored as a precursor in the synthesis of boron-containing drugs, which have shown promise in treating various diseases, including cancer.

The pharmaceutical industry has been particularly interested in boron-containing compounds due to their unique biological activities. For instance, boron neutron capture therapy (BNCT) is an emerging treatment modality that leverages the properties of boron compounds to selectively target and destroy cancer cells. N-(4-boronobenzoyl)glycine, with its well-defined boronic acid group, is being investigated as a potential building block for such therapeutic agents.

Recent research has highlighted the compound's role in the development of targeted drug delivery systems. By incorporating N-(4-boronobenzoyl)glycine into polymeric nanoparticles or micelles, researchers aim to enhance the specificity and efficiency of drug delivery to tumor sites. This approach not only improves therapeutic outcomes but also reduces side effects associated with conventional treatments.

Beyond pharmaceutical applications, N-(4-boronobenzoyl)glycine has found utility in materials science and biotechnology. Its ability to form stable complexes with metals and other biomolecules makes it a valuable tool in the development of sensors and diagnostic kits. These applications are particularly relevant in fields such as environmental monitoring and medical diagnostics, where rapid and accurate detection of biomarkers is essential.

The synthesis of N-(4-boronobenzoyl)glycine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the boronic acid functionality efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

In conclusion, N-(4-boronobenzoyl)glycine (CAS No. 256656-73-2) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features and reactivity make it an invaluable asset in pharmaceutical research, materials science, and biotechnology. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation across multiple disciplines.